Cas no 86361-59-3 (2-[(1E)-2-(3,5-Dimethoxyphenyl)ethenyl]-1,3-dimethoxybenzene)

• Product Name: 2-[(1E)-2-(3,5-Dimethoxyphenyl)ethenyl]-1,3-dimethoxybenzene
• CAS No: 86361-59-3
• MF: C₁₈H₂₀O₄
• MW: 300.349005699158
• CID: 6635475
• PubChem ID: 58931892
• Update Time: 2024-03-02

2-[(1E)-2-(3,5-Dimethoxyphenyl)ethenyl]-1,3-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• SCHEMBL5612788
• 86361-59-3
• DTXSID401186685
• 2-[(1E)-2-(3,5-Dimethoxyphenyl)ethenyl]-1,3-dimethoxybenzene
• SCHEMBL5612792

• Inchi： 1S/C18H20O4/c1-19-14-10-13(11-15(12-14)20-2)8-9-16-17(21-3)6-5-7-18(16)22-4/h5-12H,1-4H3/b9-8+
• InChI Key： PQPANQIONCDJOR-CMDGGOBGSA-N
• SMILES： O(C)C1C=CC=C(C=1/C=C/C1C=C(C=C(C=1)OC)OC)OC

Computed Properties

• Exact Mass: 300.13615911g/mol
• Monoisotopic Mass: 300.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 36.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes